576-19-2

Biocytin

In Stock

• CAS RN:
• 576-19-2

• Formula:
• C16H28N4O4S

• InChI:
• InChI=1S/C16H28N4O4S/c17-10(15(22)23)5-3-4-8-18-13(21)7-2-1-6-12-14-11(9-25-12)19-16(24)20-14/h10-12,14H,1-9,17H2,(H,18,21)(H,22,23)(H2,19,20,24)/t10-,11-,12-,14-/m0/s1

• InChIKey:
• BAQMYDQNMFBZNA-MNXVOIDGSA-N

• Biocytin is a conjugate of biotin and lysine known formally as ɛ-N-(d-biotinyl)-L-lysine. The addition of lysine to biotin increases the chain length extending from biotin, allowing the synthesis of medium-chain reagents. It also provides terminal carboxyl and amino groups for derivatization or conjugation to proteins and other molecules. Covalent linking reactions typically involve carbodiimide or NHS-ester crosslinking chemistries. Biocytin is also used as an anterograde, retrograde, or intracellular neuroanatomical tracer that is fixable with aldehyde-based fixatives. For this and other applications, biocytin is detected with avidin or streptavidin probes.
  Biocytin, also known as biotinyl-L-lysine, belongs to the class of organic compounds known as l-alpha-amino acids. These are alpha amino acids which have the L-configuration of the alpha-carbon atom. Biocytin exists ...

2,2'-Dibromooctafluorobiphenyl

Usually In Stock

• CAS RN:
• 5576-19-2

• Formula:
• C12Br2F8

• InChI:
• InChI=1S/C12Br2F8/c13-3-1(5(15)9(19)11(21)7(3)17)2-4(14)8(18)12(22)10(20)6(2)16

• InChIKey:
• CZEFBGCEVOAASZ-UHFFFAOYSA-N

• 2,2'-Dibromooctafluorobiphenyl is a useful research compound. Its molecular formula is C12Br2F8 and its molecular weight is 455.92 g/mol. The purity is usually 95%.

Ethyl 5-(5-fluoro-2-methylphenyl)-1,3,4-oxadiazole-2-carboxylate

• CAS RN:
• 1713576-19-2

• Formula:
• C12H11FN2O3

• InChI:
• InChI=1S/C12H11FN2O3/c1-3-17-12(16)11-15-14-10(18-11)9-6-8(13)5-4-7(9)2/h4-6H,3H2,1-2H3

• InChIKey:
• AYFXAKULQGPTLS-UHFFFAOYSA-N

• Ethyl 5-(5-fluoro-2-methylphenyl)-1,3,4-oxadiazole-2-carboxylate is a useful research compound. Its molecular formula is C12H11FN2O3 and its molecular weight is 250.23 g/mol. The purity is usually 95%.